Cas no 1805860-80-3 (1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one
• CAS No: 1805860-80-3
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4975976
• Update Time: 2025-06-08

1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one

• Inchi： 1S/C10H9BrClNO3/c11-5-9(14)4-7-2-1-3-8(6-12)10(7)13(15)16/h1-3H,4-6H2
• InChI Key： CIKZVKOOQWVEQK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CCl)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one (CAS No. 1805860-80-3)

1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one is a specialized organic compound with the CAS registry number 1805860-80-3. This compound belongs to the class of aromatic ketones and is characterized by its unique molecular structure, which includes a bromo-substituted propanone moiety attached to a nitrophenyl ring with a chloromethyl group. Its structural complexity makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The compound's synthetic utility stems from its reactive functional groups, including the bromo and chloromethyl substituents, which allow for further derivatization. Researchers often employ 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one in nucleophilic substitution reactions, where the bromine atom can be replaced by other nucleophiles, enabling the construction of more complex molecules. The presence of the nitro group also facilitates electrophilic aromatic substitution reactions, broadening its applicability in multi-step syntheses.

In recent years, the demand for high-purity intermediates like 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one has surged, driven by advancements in drug discovery and material science. This compound is particularly relevant in the context of green chemistry, as researchers seek sustainable methods to synthesize such intermediates with minimal environmental impact. Innovations in catalytic processes and solvent-free reactions have further highlighted its importance in modern synthetic strategies.

From an analytical perspective, 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its application in research and industrial settings. The compound's stability under various conditions is also a topic of interest, as it influences storage and handling protocols.

The versatility of 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one extends to its role in the development of biologically active molecules. For instance, it has been explored as a building block for inhibitors targeting specific enzymes or receptors. Its structural features, such as the nitro and halogen substituents, contribute to the electronic and steric properties of the final products, enhancing their binding affinity and selectivity.

As the scientific community continues to explore novel synthetic pathways, compounds like 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one remain at the forefront of innovation. Its relevance is further amplified by the growing interest in custom synthesis and tailor-made intermediates, which cater to the specific needs of pharmaceutical and material science industries. Researchers and manufacturers alike prioritize such compounds for their ability to streamline complex syntheses and improve overall efficiency.

In conclusion, 1-Bromo-3-(3-(chloromethyl)-2-nitrophenyl)propan-2-one (CAS No. 1805860-80-3) is a pivotal compound in contemporary organic synthesis. Its multifaceted reactivity and applicability underscore its significance in both academic and industrial research. As the demand for specialized intermediates grows, this compound will undoubtedly play a central role in shaping the future of chemical innovation.